Cas no 61301-33-5 (Schisandrin C)
Schisandrin C Chemical and Physical Properties
Names and Identifiers
-
- WUWEIZISU C
- ,8-dimethyl-
- cycloocta(1,2-f:3,4-f’)bis(1,3)benzodioxole6,7,8,9-tetrahydro-1,13-dimethoxy-7
- (6R,7S,13aS)-5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethylcycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole
- (S)-(-)-Schisandrin C
- SCHIZANDRIN C
- Schisandrin C
- Schisandrin-C
- Schizandrin-C
- Wuweizisu-C
- (-)-Wuweizisu C
- C8754W6B3G
- SureCN2406629
- N2559
- C10893
- A14756
- 66138-32-7
- NCGC00385072-01
- [1,3]Dioxolo[4'',5'']benzo[1'',2'':3',4']cycloocta[1',2':4,5]benzo[1,2-d]-1,3-dioxole, 5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-
- Schisandrin dervative
- 95152-94-6
- Schizandrin-C;Wuweizisu-C
- NSC609258
- CCG-268455
- schisandrinC
- LS-14945
- Schisandrin C, >=98% (HPLC)
- 61301-33-5
- R-(+)-Wuweizisu C
- AC-34835
- SCHEMBL12280310
- MFCD00272170
- NCGC00385072-01_C22H24O6_13,14-Dimethoxy-6,7-dimethyl-5,6,7,8-tetrahydro[1,3]benzodioxolo[5',6':3,4]cycloocta[1,2-f][1,3]benzodioxole
- [1,3]Dioxolo[4'',5'']benzo[1'',2'':3',4']cycloocta[1',2':4,5]benzo[1,2-d]-1,3-dioxole,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-
- NSC-609258
- DTXSID101317497
- Schisandrin derivative
- 3,22-dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaene
- (6R,7S,13aS)-5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole
- Q27108563
- CS-3664
- UNII-C8754W6B3G
- CHEMBL437412
- AKOS015897177
- AC1L9DW8
- SCHEMBL2406629
- Cycloocta(1,2-f:3,4-f')bis(1,3)benzodioxole 5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, (6R,7S,13aS)-
- CHEBI:10044
- HY-N0690
- CYCLOOCTA(1,2-F:3,4-F')BIS(1,3)BENZODIOXOLE, 5,6,7,8-TETRAHYDRO-13,14-DIMETHOXY-6,7-DIMETHYL-, (6R,7S,13AS)-
- DA-67487
-
- MDL: MFCD00272170
- Inchi: 1S/C22H24O6/c1-11-5-13-7-15-19(27-9-25-15)21(23-3)17(13)18-14(6-12(11)2)8-16-20(22(18)24-4)28-10-26-16/h7-8,11-12H,5-6,9-10H2,1-4H3
- InChI Key: HTBWBWWADZJXID-UHFFFAOYSA-N
- SMILES: O1COC2C1=CC1=C(C=2OC)C2C(=C3C(=CC=2CC(C)C(C)C1)OCO3)OC
Computed Properties
- Exact Mass: 384.15700
- Monoisotopic Mass: 384.15728848 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- Molecular Weight: 384.4
- XLogP3: 5
Experimental Properties
- Color/Form: Powder
- Density: 1.232
- Melting Point: 122-123 ºC
- Boiling Point: 549.2±50.0 °C at 760 mmHg
- Flash Point: 226.7±30.0 °C
- Refractive Index: 1.572
- PSA: 55.38000
- LogP: 4.19900
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Schisandrin C Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H410
- Warning Statement: P273-P501
- Hazardous Material transportation number:UN 3077 9 / PGIII
- WGK Germany:3
- Hazard Category Code: 22-50/53
- Safety Instruction: 60-61
- RTECS:GX9500000
-
Hazardous Material Identification:
- HazardClass:9
- PackingGroup:Ⅲ
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Schisandrin C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-QN884-5mg |
Schisandrin C |
61301-33-5 | ,≥98% | 5mg |
¥513.0 | 2022-02-28 | |
| MedChemExpress | HY-N0690-10mM*1mLinDMSO |
Schisandrin C |
61301-33-5 | 99.95% | 10mM*1mLinDMSO |
¥1650 | 2021-07-09 | |
| MedChemExpress | HY-N0690-10mg |
Schisandrin C |
61301-33-5 | 99.95% | 10mg |
¥1500 | 2025-04-16 | |
| MedChemExpress | HY-N0690-50mg |
Schisandrin C |
61301-33-5 | 99.95% | 50mg |
¥5200 | 2025-04-16 | |
| MedChemExpress | HY-N0690-100mg |
Schisandrin C |
61301-33-5 | 99.95% | 100mg |
¥9200 | 2024-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S117972-20mg |
Schisandrin C |
61301-33-5 | ,≥98% | 20mg |
¥864.90 | 2023-09-01 | |
| ChemFaces | CFN99708-20mg |
Schizandrin C |
61301-33-5 | >=98% | 20mg |
$128 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0858-20mg |
Schisandrin C |
61301-33-5 | HPLC≥98% | 20mg |
¥880元 | 2023-09-15 | |
| DC Chemicals | DCW-009-20 mg |
Schisandrin C |
61301-33-5 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| TRC | S199050-1mg |
Schisandrin C |
61301-33-5 | 1mg |
$345.00 | 2023-05-17 |
Schisandrin C Suppliers
Schisandrin C Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on Schisandrin C
Comprehensive Guide to Schisandrin C (CAS No. 61301-33-5): Benefits, Applications, and Research Insights
Schisandrin C (CAS No. 61301-33-5) is a bioactive lignan compound derived from the fruit of Schisandra chinensis, a traditional medicinal plant widely used in East Asian herbal medicine. Known for its adaptogenic and antioxidant properties, Schisandrin C has garnered significant attention in modern pharmacology, nutraceuticals, and wellness industries. This article explores its chemical structure, mechanisms of action, potential health benefits, and current research trends, addressing common queries like "Schisandrin C benefits" and "Schisandrin C vs other lignans."
The molecular structure of Schisandrin C (C22H28O6) features a dibenzocyclooctadiene skeleton, which contributes to its unique bioactivity. Studies highlight its role in modulating oxidative stress via the Nrf2/ARE pathway, a hotspot in research on "natural antioxidants" and "anti-aging compounds." Unlike its analogs Schisandrin A and B, Schisandrin C exhibits superior bioavailability, making it a focal point for formulations targeting "liver support supplements" and "neuroprotection."
Recent clinical investigations link Schisandrin C to improved mitochondrial function and cellular resilience, aligning with trending searches like "mitochondrial health supplements" and "energy metabolism boosters." Its potential in managing metabolic disorders, such as diabetes and obesity, has also been explored, addressing user concerns about "natural alternatives to synthetic drugs." Additionally, its anti-inflammatory effects position it as a candidate for "immune system support" products, a rapidly growing market segment.
From an industrial perspective, Schisandrin C (CAS No. 61301-33-5) is increasingly incorporated into functional foods, cosmetics, and dietary supplements. Manufacturers emphasize its stability and compatibility with other bioactive ingredients, responding to demand for "clean-label formulations" and "synergistic herbal blends." Analytical methods like HPLC and LC-MS ensure quality control, a critical factor for consumers searching for "authentic Schisandra extracts."
Ongoing research explores Schisandrin C's role in combating neurodegenerative diseases, such as Alzheimer's, tapping into the rising interest in "cognitive enhancers" and "brain health nutrients." Preclinical trials suggest its ability to cross the blood-brain barrier, enhancing its therapeutic profile. Meanwhile, sustainability concerns drive innovations in extraction techniques, with queries like "eco-friendly Schisandra cultivation" gaining traction.
In summary, Schisandrin C (CAS No. 61301-33-5) represents a multifaceted compound bridging traditional medicine and contemporary science. Its diverse applications—from "stress relief" to "metabolic health"—cater to evolving consumer needs, while rigorous studies validate its efficacy. As interest in plant-based therapeutics grows, Schisandrin C stands out as a promising candidate for future breakthroughs.
61301-33-5 (Schisandrin C) Related Products
- 75629-20-8(Dibenzo[a,c]cycloocten-3-ol,5,6,7,8-tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyl-, (6S,7R,12aS)-)
- 919289-30-8(Rubrisandrin A)
- 82467-50-3(R(+)-Gomisin M1)
- 82425-45-4(Gomisin M2)
- 61281-38-7(Schisandrin A)
- 102681-52-7(Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-1-ol,5,6,7,8-tetrahydro-2,3,13-trimethoxy-6,7-dimethyl-, (6R,7S,13aR)-)
- 69363-14-0(Schisanhenol)
- 82425-44-3(Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-3-ol,5,6,7,8-tetrahydro-1,2,13-trimethoxy-6,7-dimethyl-, (6S,7R,13aS)-)
- 69176-52-9(Gomisin N)
- 66280-25-9(Gomisin J)